Dimethyl-1,2-thiazole-4-carboxylic acid

• IUPAC Name: 3,5-dimethyl-1,2-thiazole-4-carboxylic acid
• InChI: InChI=1S/C6H7NO2S/c1-3-5(6(8)9)4(2)10-7-3/h1-2H3,(H,8,9)
• InChI Key: QFUYZERHMQJGCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NS1)C)C(=O)O
• Molecular Formula: C6H7NO2S
• Molecular Weight: 157.19 g/mol
• CAS RN: 21486-26-0

Description

Dimethyl-1,2-thiazole-4-carboxylic acid is a compound with potential applications in various fields of research and industry. Thiazoles are important heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They exhibit diverse biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest in recent years due to their biological activities. For instance, 2,4-disubstituted thiazoles have been synthesized and evaluated for their biological activities. The yield of these compounds can be up to 60%, with a melting point of 200–202 °C.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

Thiazoles can undergo various chemical reactions. For instance, substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen. Some thiazole derivatives resemble thiophene and furan in their behavior and properties.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Dimethyl-1,2-thiazole-4-carboxylic acid, as a derivative of thiazole, is likely to have diverse biological activities. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) . .

Mode of Action

Thiazole derivatives have been found to interact with various targets, leading to diverse biological outcomes . For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been found to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of Dimethyl-1,2-thiazole-4-carboxylic acid.

Result of Action

Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The physicochemical properties of thiazole, such as its solubility in various solvents, may influence its action in different environments .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to wear personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation.

Future Directions

Thiazoles have been the focus of many research studies due to their diverse biological activities. Future research may focus on the design and structure–activity relationship of bioactive molecules. The synthesis of novel compounds to obtain substances with significant antimicrobial activity is also a potential future direction.